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Compound of Interest

Compound Name:
Ethyl 3-hydroxy-1H-indole-2-

carboxylate

Cat. No.: B087062 Get Quote

Essential Safety and Handling Guide for Ethyl 3-
hydroxy-1H-indole-2-carboxylate
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling, use, and disposal

of Ethyl 3-hydroxy-1H-indole-2-carboxylate (CAS No. 14370-74-2). The following

procedures are designed to ensure the safety of researchers, scientists, and drug development

professionals. Adherence to these guidelines is essential for maintaining a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Signal Word: Warning

Primary Hazard: May cause an allergic skin reaction (H317).[1]

While a complete GHS classification is not publicly available, the known sensitizing effect

necessitates stringent personal protection to avoid skin contact. The following table

summarizes the required PPE for handling this compound.
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Protection Type Specification Rationale

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Breakthrough time and

suitability should be confirmed

with the glove manufacturer.

To prevent skin contact and

potential allergic reaction.

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

To protect eyes from splashes

or airborne particles.

Skin and Body Protection Laboratory coat.
To prevent contamination of

personal clothing.

Respiratory Protection

Not generally required under

normal laboratory conditions

with adequate ventilation. Use

a NIOSH-approved respirator if

handling large quantities or if

dust or aerosols are

generated.

To prevent inhalation of

airborne particles.

Operational Plan: From Receipt to Disposal
A systematic approach to handling Ethyl 3-hydroxy-1H-indole-2-carboxylate is crucial for

safety and operational efficiency. The following workflow outlines the key steps.
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Receiving and Inspection

Secure Storage

Store in a cool, dry,
well-ventilated area

Pre-Use Preparation

Verify SDS and PPE

Handling and Use

Use in a designated area

Waste Collection

Segregate waste

Disposal

Follow institutional and
local regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl 3-hydroxy-1H-indole-2-carboxylate.

Step-by-Step Procedures
1. Receiving and Inspection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b087062?utm_src=pdf-body-img
https://www.benchchem.com/product/b087062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Ensure the Safety Data Sheet (SDS) is readily accessible.

2. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from oxidizing agents and incompatible materials.

3. Pre-Use Preparation:

Review the SDS thoroughly before handling the compound for the first time.

Ensure all required personal protective equipment (PPE) is available and in good condition.

Designate a specific area for handling, such as a chemical fume hood, especially if there is a

potential for aerosol generation.

4. Handling and Use:

Wear the appropriate PPE as specified in the table above.

Avoid all direct contact with the skin and eyes.

Avoid breathing dust or aerosols.

Use only in a well-ventilated area.

After handling, wash hands thoroughly with soap and water.

5. Waste Collection:

Collect all waste material, including empty containers and contaminated disposables (e.g.,

gloves, weighing paper), in a designated and properly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.
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6. Disposal:

Dispose of all waste in accordance with institutional, local, state, and federal regulations.

Contact your institution's environmental health and safety (EHS) office for specific disposal

procedures. Do not dispose of down the drain or in general waste.

By implementing these safety protocols, researchers can minimize risks and ensure the safe

and effective use of Ethyl 3-hydroxy-1H-indole-2-carboxylate in their work. Building a culture

of safety is paramount in the laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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